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Compound of Interest

Compound Name: Amthamine

Cat. No.: B1667264 Get Quote

Amthamine is a potent and selective histamine H₂ receptor agonist, making it a valuable

pharmacological tool for research in various physiological systems. This document provides an

in-depth technical overview of Amthamine, including its chemical properties, mechanism of

action, and experimental applications, tailored for researchers, scientists, and drug

development professionals.

Core Properties of Amthamine
Amthamine, with the chemical name 5-(2-Aminoethyl)-4-methyl-1,3-thiazol-2-amine, is a

structural analogue of histamine.[1] It is commonly available as a dihydrobromide salt for

research purposes.

Property Value Source

CAS Number 142437-67-0 [1]

Molecular Formula C₆H₁₁N₃S [1]

Molecular Weight 157.24 g/mol

CAS Number

(Dihydrobromide)
142457-00-9

Molecular Weight

(Dihydrobromide)
319.06 g/mol
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Mechanism of Action: Histamine H₂ Receptor
Agonism
Amthamine exerts its biological effects by selectively binding to and activating the histamine

H₂ receptor, a G-protein coupled receptor (GPCR). Activation of the H₂ receptor is known to

trigger multiple intracellular signaling cascades.

Canoncial Gs-cAMP Signaling Pathway
The primary and most well-characterized pathway involves the coupling of the H₂ receptor to

the stimulatory G-protein (Gs). This initiates a cascade of events:

Gsα subunit activates adenylyl cyclase.

Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate

(cAMP).

Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA).

PKA then phosphorylates various downstream target proteins, resulting in a cellular

response.
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Gs-cAMP Signaling Pathway of the H₂ Receptor.

Alternative Signaling Pathways
Recent studies have indicated that H₂ receptor activation can also lead to the stimulation of

other signaling pathways, demonstrating the complexity of its function. These include:
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Phospholipase C (PLC) Pathway: The H₂ receptor has been shown to activate PLC, leading

to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate

(IP₃) and diacylglycerol (DAG). This results in the mobilization of intracellular calcium and the

activation of Protein Kinase C (PKC).

MAPK/ERK Pathway: Activation of the H₂ receptor by agonists like Amthamine can also

induce the phosphorylation of extracellular signal-regulated kinases (ERK), part of the

mitogen-activated protein kinase (MAPK) cascade. This pathway is often associated with the

regulation of gene expression and cell proliferation.
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Alternative H₂ Receptor Signaling Pathways.

Experimental Protocols
Amthamine has been instrumental in elucidating the role of the H₂ receptor in various

physiological processes. Below are summaries of experimental protocols where Amthamine
has been utilized.

In Vivo Measurement of Gastric Acid Secretion in
Anesthetized Rats
This protocol is adapted from studies investigating the secretagogue effects of Amthamine.

Objective: To measure the dose-dependent effect of intravenously administered Amthamine
on gastric acid secretion in anesthetized rats.

Materials:

Male Wistar rats (200-250 g)

Urethane anesthesia

Saline solution (0.9% NaCl)

Amthamine solutions of varying concentrations

pH meter and titration equipment

Peristaltic pump

Procedure:

Rats are fasted for 24 hours with free access to water.

Anesthesia is induced with urethane.

A tracheal cannula is inserted to ensure a clear airway.

The stomach is exposed via a midline laparotomy.
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A double-lumen cannula is inserted into the stomach through an incision in the forestomach

and secured.

The stomach is perfused with saline at a constant rate using a peristaltic pump.

The perfusate is collected at regular intervals (e.g., 15 minutes), and the volume is

measured.

The acidity of the collected perfusate is determined by titration with NaOH to a pH of 7.0.

After a basal secretion period, Amthamine is administered intravenously in increasing

doses.

Gastric acid output is calculated and expressed as μmol H⁺ per unit of time.
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Workflow for Gastric Acid Secretion Assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1667264?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Vasodilation Studies in Rat Cerebral Arteries
This protocol is based on research demonstrating the vasodilatory effects of Amthamine.

Objective: To assess the effect of Amthamine on the myogenic tone of isolated rat cerebral

arteries.

Materials:

Male Sprague-Dawley rats

Pressurized myograph system

Physiological salt solution (PSS)

Amthamine solutions

Microdissection tools

Procedure:

Rats are euthanized, and the brain is rapidly removed and placed in ice-cold PSS.

Segments of cerebral arteries are carefully dissected.

An artery segment is mounted on two glass cannulas in the myograph chamber and

pressurized.

The chamber is superfused with PSS at 37°C and gassed with a mixture of O₂ and CO₂.

The vessel is allowed to develop spontaneous myogenic tone.

Once a stable myogenic tone is achieved, cumulative concentrations of Amthamine are

added to the superfusion solution.

Changes in the internal diameter of the artery are recorded and used to calculate the

percentage of vasodilation.
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Quantitative Data
Amthamine's potency has been quantified in various experimental models.

Parameter Species/Model Value Source

ED₅₀ (Gastric Acid

Secretion)

Conscious Cats

(gastric fistula)
0.069 µmol/kg/h

ED₅₀ (Gastric Acid

Secretion)

Anesthetized Rats

(lumen-perfused

stomach)

11.69 µmol/kg i.v.

EC₅₀ (Gastric Acid

Secretion)

Rat Isolated Gastric

Fundus
18.9 µmol/L

pA₂ (Famotidine vs.

Amthamine)
Human Myocardium 7.21

Note: ED₅₀ (Median Effective Dose) refers to the dose that produces 50% of the maximal

response in vivo. EC₅₀ (Median Effective Concentration) is the concentration that produces

50% of the maximal response in vitro. The pA₂ value is a measure of the affinity of an

antagonist for its receptor.

Conclusion
Amthamine is a highly selective and potent H₂ receptor agonist that serves as an invaluable

tool for investigating the physiological and pathophysiological roles of the histamine H₂

receptor. Its well-characterized effects on gastric acid secretion and vascular tone, coupled with

its utility in probing H₂ receptor signaling pathways, make it a staple compound in

gastrointestinal and cardiovascular research. The experimental protocols and quantitative data

presented in this guide provide a solid foundation for the effective application of Amthamine in

a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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